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Executive Summary

N-Lactoyl-Leucine is a member of a recently discovered class of endogenous metabolites, N-
lactoyl-amino acids (LAAs), which are formed through an unconventional enzymatic process
known as reverse proteolysis. This technical guide provides an in-depth overview of the
biosynthesis, physiological significance, and analytical methodologies related to N-Lactoyl-
Leucine in mammals. The document summarizes key quantitative data, details experimental
protocols for its analysis, and visualizes the core signaling pathways influenced by its
constituent amino acid, leucine. This guide is intended to serve as a comprehensive resource
for researchers and professionals in the fields of biochemistry, physiology, and drug
development.

Introduction

N-lactoyl-amino acids are pseudodipeptides formed by the covalent linkage of lactic acid and
an amino acid.[1] While initially identified in fermented foods, their endogenous production in
mammals has opened new avenues of research into metabolic regulation and cellular
signaling.[2] N-Lactoyl-Leucine, specifically, is synthesized from the branched-chain amino
acid leucine and lactate, a key product of glycolysis. The levels of LAAs, including N-Lactoyl-
Leucine, are dynamically regulated by physiological states such as exercise and have been
implicated in various pathological conditions, including metabolic disorders and cancer.[2][3]
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Biosynthesis of N-Lactoyl-Leucine

The primary mechanism for the endogenous synthesis of N-Lactoyl-Leucine in mammals is
through the enzymatic action of Cytosolic Nonspecific Dipeptidase 2 (CNDP2).[1][4]

The Role of CNDP2 in Reverse Proteolysis

CNDP2, a metallopeptidase belonging to the M20 family, catalyzes the condensation of lactate
and leucine to form N-Lactoyl-Leucine.[4] This reaction is an example of reverse proteolysis,
where the enzyme facilitates the formation of a peptide bond rather than its cleavage.[1][4] The
synthesis is dependent on the intracellular concentrations of the substrates, lactate and
leucine.[4]

Experimental Workflow for CNDP2-Mediated Synthesis

The following diagram illustrates a typical workflow to study the enzymatic synthesis of N-
Lactoyl-Leucine by CNDP2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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